Cas no 2002815-12-3 (spiro[2.5]octan-7-ylmethanol)

• Product Name: spiro[2.5]octan-7-ylmethanol
• CAS No: 2002815-12-3
• MF: C₉H₁₆O
• MW: 140.222743034363
• MDL: MFCD30803019
• CID: 4633827
• PubChem ID: 134714852
• Update Time: 2025-05-20

spiro[2.5]octan-7-ylmethanol Chemical and Physical Properties

Names and Identifiers

• spiro[2.5]octan-5-ylmethanol
• Spiro[2.5]octane-5-methanol
• spiro[2.5]octan-7-ylmethanol
• {SPIRO[2.5]OCTAN-5-YLMETHANOL
• {spiro[2.5]?octan-?5-?yl}?methanol
• BS-43164
• CS-0058276
• MFCD30803019
• {spiro[2.5]octan-5-yl}methanol
• (Spiro[2.5]octan-5-yl)methanol
• 2002815-12-3
• CFD81512
• P18692

• MDL： MFCD30803019
• Inchi： 1S/C9H16O/c10-7-8-2-1-3-9(6-8)4-5-9/h8,10H,1-7H2
• InChI Key： KNJCNJRKRPUJKJ-UHFFFAOYSA-N
• SMILES： C1C2(CCCC(CO)C2)C1

Computed Properties

• Exact Mass: 140.120115130g/mol
• Monoisotopic Mass: 140.120115130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 20.2Ų

Additional information on spiro[2.5]octan-7-ylmethanol

Exploring the Unique Properties and Applications of spiro[2.5]octan-7-ylmethanol (CAS No. 2002815-12-3)

Spiro[2.5]octan-7-ylmethanol (CAS No. 2002815-12-3) is a fascinating spirocyclic compound that has garnered significant attention in the fields of organic chemistry and pharmaceutical research. Its unique spiro[2.5]octane backbone, combined with the methanol functional group, makes it a versatile building block for synthesizing complex molecules. Researchers are particularly interested in its potential applications in drug discovery, material science, and fragrance chemistry.

The spiro[2.5]octane structure is a rare and highly sought-after motif due to its three-dimensional rigidity and steric constraints, which can impart unique properties to molecules. The presence of the hydroxymethyl group at the 7-position further enhances its reactivity, allowing for various functionalization strategies. This compound is often used as an intermediate in the synthesis of more complex spirocyclic compounds, which are prevalent in natural products and bioactive molecules.

In recent years, the demand for spiro[2.5]octan-7-ylmethanol has increased due to its potential role in green chemistry and sustainable synthesis. As the scientific community shifts toward environmentally friendly practices, this compound's ability to participate in atom-economical reactions and catalytic processes has made it a valuable asset. Its low toxicity profile and biodegradability further align with modern regulatory requirements.

One of the most exciting applications of spiro[2.5]octan-7-ylmethanol is in the development of novel fragrances and flavor enhancers. The spirocyclic framework contributes to unique olfactory properties, making it a candidate for high-end perfumery. Additionally, its structural complexity allows for the creation of long-lasting scent molecules, a highly desirable trait in the fragrance industry.

From a pharmaceutical perspective, spiro[2.5]octan-7-ylmethanol has shown promise as a scaffold for drug design. Its rigid spirocyclic core can improve the bioavailability and metabolic stability of drug candidates. Researchers are exploring its use in CNS-targeting therapeutics, given its ability to cross the blood-brain barrier. This has led to increased interest in its synthesis and derivatization.

The synthetic routes to spiro[2.5]octan-7-ylmethanol have been optimized to ensure high yields and purity. Modern techniques such as flow chemistry and microwave-assisted synthesis have been employed to streamline its production. These advancements have made the compound more accessible to researchers and industrial applications alike.

In the context of material science, spiro[2.5]octan-7-ylmethanol has been investigated for its potential in polymer modification. Its sterically hindered structure can influence polymer chain dynamics, leading to materials with enhanced thermal stability and mechanical properties. This opens up possibilities for its use in high-performance coatings and specialty adhesives.

As the scientific community continues to explore the potential of spiro[2.5]octan-7-ylmethanol, its role in cutting-edge research is expected to expand. Whether in medicinal chemistry, fragrance development, or advanced materials, this compound exemplifies the intersection of innovation and practicality. Its unique properties ensure that it will remain a subject of interest for years to come.